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Chlorovaltrate K Chlorovaltrate K
Brand Name: Vulcanchem
CAS No.: 96801-92-2
VCID: VC0210479
InChI: InChI=1S/C22H33ClO8/c1-12(2)6-18(25)28-9-15-10-29-21(31-19(26)7-13(3)4)20-16(15)8-17(30-14(5)24)22(20,27)11-23/h10,12-13,16-17,20-21,27H,6-9,11H2,1-5H3/t16-,17+,20-,21+,22-/m1/s1
SMILES: CC(C)CC(=O)OCC1=COC(C2C1CC(C2(CCl)O)OC(=O)C)OC(=O)CC(C)C
Molecular Formula: C22H33ClO8
Molecular Weight:

Chlorovaltrate K

CAS No.: 96801-92-2

Reference Standards

VCID: VC0210479

Molecular Formula: C22H33ClO8

Molecular Weight:

Chlorovaltrate K - 96801-92-2

CAS No. 96801-92-2
Product Name Chlorovaltrate K
Molecular Formula C22H33ClO8
IUPAC Name [(1S,4aS,6S,7S,7aS)-6-acetyloxy-7-(chloromethyl)-7-hydroxy-1-(3-methylbutanoyloxy)-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-yl]methyl 3-methylbutanoate
Standard InChI InChI=1S/C22H33ClO8/c1-12(2)6-18(25)28-9-15-10-29-21(31-19(26)7-13(3)4)20-16(15)8-17(30-14(5)24)22(20,27)11-23/h10,12-13,16-17,20-21,27H,6-9,11H2,1-5H3/t16-,17+,20-,21+,22-/m1/s1
SMILES CC(C)CC(=O)OCC1=COC(C2C1CC(C2(CCl)O)OC(=O)C)OC(=O)CC(C)C
Appearance Oil
PubChem Compound 13455460
Last Modified Nov 13 2021
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